Cas no 39512-48-6 (cyclopropyl-4-pyridinyl-Methanone)

• Product Name: cyclopropyl-4-pyridinyl-Methanone
• CAS No: 39512-48-6
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD18384680
• CID: 1111939
• PubChem ID: 571501
• Update Time: 2025-04-23

cyclopropyl-4-pyridinyl-Methanone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-4-pyridinyl-Methanone
• Methanone, cyclopropyl-4-pyridinyl-
• AKOS013816137
• FT-0743816
• cyclopropyl-4-pyridylmethanone
• Cyclopropyl(4-pyridyl) ketone
• Cyclopropyl-4-pyridyl ketone
• SCHEMBL6494263
• CS-0155403
• Cyclopropyl(4-pyridyl)methanone
• SB53850
• N14247
• cyclopropyl(pyridin-4-yl)methanone
• Cyclopropyl(4-pyridinyl)methanone #
• MFCD18384680
• BS-51328
• SY038710
• cyclopropyl 4-pyridinyl ketone
• 39512-48-6
• DA-06205
• 4-cyclopropanecarbonylpyridine

• MDL： MFCD18384680
• Inchi： 1S/C9H9NO/c11-9(7-1-2-7)8-3-5-10-6-4-8/h3-7H,1-2H2
• InChI Key： SHJWQQOAIREZMT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)C1CC1

Computed Properties

• Exact Mass: 147.068413911g/mol
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30Ų

Additional information on cyclopropyl-4-pyridinyl-Methanone

Cyclopropyl-4-pyridinyl-Methanone: A Comprehensive Overview

The compound Cyclopropyl-4-pyridinyl-Methanone (CAS No. 39512-48-6) is a unique pyridine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the family of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. Its structure features a cyclopropyl group attached to a pyridine ring via a methanone linkage, making it an interesting candidate for various pharmacological applications.

Over the past few years, there has been a growing interest in compounds containing pyridinyl moieties, as they have shown promising results in treating conditions such as epilepsy, inflammation, and bacterial infections. The combination of the cyclopropyl group with the pyridine ring introduces additional steric and electronic effects, which can modulate its pharmacokinetic properties and enhance its bioavailability.

Recent studies have highlighted the importance of pyridinone derivatives in medicinal chemistry. These compounds are known to exhibit a wide range of biological activities, including anticonvulsant, antibacterial, and anti-inflammatory effects. The cyclopropyl group in Cyclopropyl-4-pyridinyl-Methanone adds a layer of complexity to its pharmacological profile by introducing rigidity and steric hindrance, which can influence its interactions with biological targets.

One of the most notable aspects of this compound is its potential in neurodegenerative disorders. Research has shown that pyridine derivatives can modulate various neurotransmitter systems, including the gamma-aminobutyric acid (GABA) system, which is implicated in conditions such as Alzheimer's disease and Parkinson's disease. The cyclopropyl group may also play a role in enhancing the selectivity of this compound towards specific receptors or enzymes.

Another area of interest is its application in antibacterial drug development. With the rising incidence of antibiotic-resistant bacteria, there is an urgent need for novel compounds that can combat these pathogens effectively. The pyridinone moiety has been shown to exhibit potent antibacterial activity against a range of gram-positive and gram-negative bacteria. Additionally, the cyclopropyl group may enhance the compound's ability to disrupt bacterial cell walls or interfere with essential metabolic pathways.

In terms of synthesis, Cyclopropyl-4-pyridinyl-Methanone can be prepared through various methods, including ring-closing metathesis and cyclization reactions. These synthetic routes allow for the efficient preparation of this compound in large quantities, making it accessible for further research and development.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of Cyclopropyl-4-pyridinyl-Methanone with biological targets. By employing techniques such as molecular docking and quantum mechanics modeling, researchers have been able to predict the compound's binding affinity towards specific proteins and enzymes. These studies are crucial in optimizing its pharmacological profile and identifying potential drug delivery strategies.

Furthermore, the cyclopropyl group in this compound has been shown to influence its solubility and permeability properties, which are critical factors in determining its bioavailability. By fine-tuning these parameters, it is possible to enhance the therapeutic efficacy of this compound while minimizing off-target effects.

In conclusion, Cyclopropyl-4-pyridinyl-Methanone (CAS No. 39512-48-6) represents a promising candidate for drug development in various therapeutic areas. Its unique structure, combined with the latest advancements in medicinal chemistry and computational biology, positions it as a valuable tool in the quest for novel therapies.